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Compound of Interest

Compound Name: PROTAC ATR degrader-2

Cat. No.: B12364577

Get Quote

For Immediate Implementation: This guide provides essential safety and logistical information

for the proper disposal of PROTAC ATR degrader-2 (CAS No. 3010273-12-5). The following

procedures are designed for researchers, scientists, and drug development professionals to

ensure a safe laboratory environment and compliance with standard hazardous waste

regulations. Adherence to these protocols is critical due to the potent biological activity of this

compound.

PROTAC ATR degrader-2 is a targeted protein degrader with a molecular formula of

C40H41N9O6, designed to induce the degradation of the ATR protein, particularly in acute

myeloid leukemia (AML) cells.[1][2][3] Given its cytotoxic potential, all materials contaminated

with this compound must be treated as hazardous waste.

Immediate Safety and Handling Precautions
Before initiating any disposal procedures, it is imperative to be familiar with the potential

hazards associated with PROTAC ATR degrader-2 and to utilize appropriate personal

protective equipment (PPE). While a specific, comprehensive hazard profile for this compound

is not universally available, related PROTAC compounds are known to be harmful if swallowed

and can cause skin and eye irritation.
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Recommended Personal Protective Equipment (PPE):

PPE Item Specification Rationale

Gloves Chemical-resistant (e.g., nitrile) To prevent skin contact.

Eye Protection
Safety glasses with side

shields or goggles

To protect eyes from splashes

or aerosols.

Lab Coat Standard laboratory coat
To protect skin and clothing

from contamination.

Respiratory Protection N95 respirator or higher

Recommended when handling

the solid compound or if there

is a risk of aerosolization.

All handling of PROTAC ATR degrader-2, including weighing and solution preparation, should

be conducted in a certified chemical fume hood to minimize the risk of inhalation.

Step-by-Step Disposal Protocol
The primary and mandatory method for the disposal of PROTAC ATR degrader-2 is through a

licensed hazardous waste management service. The following steps provide a systematic

approach to waste segregation, collection, and labeling to ensure safe handling and

compliance.

1. Waste Segregation:

All materials that have come into contact with PROTAC ATR degrader-2 must be segregated

from general laboratory waste and treated as hazardous. This includes:

Unused or expired solid PROTAC ATR degrader-2.

Contaminated laboratory consumables (e.g., pipette tips, vials, weighing papers, absorbent

pads).

Contaminated PPE (e.g., gloves, disposable lab coats).

Solutions containing PROTAC ATR degrader-2.
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2. Waste Collection:

Proper containment of different waste streams is crucial to prevent leaks and ensure safe

transport.

Waste Type Collection Container Instructions

Solid Waste

Designated, leak-proof

hazardous waste container

lined with a heavy-duty plastic

bag.

Collect all contaminated solid

materials in this container.

Ensure the container is kept

closed when not in use.

Liquid Waste
Sealed, shatter-resistant

hazardous waste container.

Collect all solutions containing

PROTAC ATR degrader-2. Do

not mix with other solvent

waste streams unless explicitly

permitted by your institution's

Environmental Health and

Safety (EHS) office.

Sharps Waste
Puncture-resistant sharps

container.

Dispose of any contaminated

needles, syringes, or broken

glass in a designated sharps

container.

3. Labeling:

Accurate and clear labeling of all hazardous waste containers is a regulatory requirement and

essential for safety.

All waste containers must be labeled with the following information:

The words "Hazardous Waste"

The full chemical name: "PROTAC ATR degrader-2"

The CAS Number: "3010273-12-5"

The specific hazards (e.g., "Toxic," "Cytotoxic").
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The accumulation start date (the date the first item of waste was placed in the container).

The name and contact information of the principal investigator or laboratory.

4. Storage:

Hazardous waste must be stored safely and securely within the laboratory prior to collection.

Store sealed waste containers in a designated and secure satellite accumulation area.

This area should be clearly marked and away from general lab traffic.

Ensure proper ventilation of the storage area.

Provide secondary containment for liquid waste containers to mitigate spills.

5. Waste Disposal:

Contact your institution's Environmental Health and Safety (EHS) department to arrange for the

pickup and disposal of the hazardous waste. Never dispose of PROTAC ATR degrader-2 or

contaminated materials in the regular trash or down the drain.

Experimental Workflow for Disposal
The logical flow for the proper disposal of PROTAC ATR degrader-2 is depicted below to

ensure safety and regulatory compliance at each stage of the process.

Safety Operating Guide

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 4 / 7 Tech Support

https://www.benchchem.com/product/b12364577/docs?utm_src=pdf-body#safeguarding-research-proper-disposal-procedures-for-protac-atr-degrader-2
https://www.benchchem.com/product/b12364577/docs?utm_src=pdf-body#safeguarding-research-proper-disposal-procedures-for-protac-atr-degrader-2
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12364577?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Preparation

Waste Generation & Segregation

Collection & Labeling

Storage & Disposal

Start: Handling PROTAC ATR degrader-2
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Work in Chemical Fume Hood
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End: Professional Disposal
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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